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Compound of Interest

Compound Name: Hexapentacontane

Cat. No.: B3283717

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
hexapentacontane (CseH114), a long-chain saturated hydrocarbon. The information presented
is intended to support research and development activities where the physicochemical
properties of high-molecular-weight alkanes are of interest.

Data Presentation: Physical Properties of
Hexapentacontane

The quantitative physical data for n-hexapentacontane are summarized in the table below for
ease of reference and comparison.
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Physical Property Value Units Citation(s)
Molecular Formula CseHa1a - [L][21[3][4]1[5]
Molecular Weight 787.5 g/mol [11[2][3][6]
CAS Number 7719-82-6 - [L1121(3]41L6]L7]
Melting Point 96 - 99 °C [1][2][5]
Boiling Point ~601 - 605 °C at 760 mmHg [1][2][5]
Density ~0.83-0.93 g/cm3 (estimate) [1112]5]
Physical State at 20°C ~ Waxy Solid - [819]
Solubility in Water Insoluble - [9][10][11]
Solubility in Non-Polar

Solvents Soluble - [9][10][11]
Flash Point 565.7 °C [2][5]

Mandatory Visualization: Phase Transitions of
Hexapentacontane

The following diagram illustrates the relationship between the physical states of
hexapentacontane as a function of temperature.
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Caption: State transitions of hexapentacontane with temperature.

Experimental Protocols

Detailed methodologies for the determination of key physical properties of high-molecular-
weight alkanes like hexapentacontane are outlined below. These protocols are based on
established standard methods and are adapted for the specific nature of this compound.

Melting Point Determination (Capillary Method)

This protocol is based on the widely used technique for determining the melting point of a
crystalline solid.[6][12]

e Apparatus:

[¢]

Melting point apparatus (e.g., Mel-Temp or Thiele tube).

o

Glass capillary tubes (one end sealed).

o

Thermometer calibrated for high temperatures.

[¢]

Mortar and pestle.
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e Procedure:

o Sample Preparation: A small sample of hexapentacontane is finely ground into a powder
using a mortar and pestle to ensure uniform packing.

o Capillary Loading: The open end of a capillary tube is jabbed into the powdered sample.
The tube is then inverted and tapped gently on a hard surface, or dropped through a long
glass tube, to pack the solid into the closed end. The packed sample height should be 2-3
mm.[12]

o Measurement:
» The loaded capillary tube is placed into the heating block of the melting point apparatus.

= The sample is heated at a moderate rate until the temperature is approximately 15-20°C
below the expected melting point.

» The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

» The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

» The temperature at which the entire sample becomes a clear liquid is recorded as the
end of the melting range.

o Purity Assessment: A sharp melting range (e.g., 0.5-1°C) is indicative of a high-purity
substance.[6]

Boiling Point Determination (Simulated Distillation by
Gas Chromatography)

Due to the extremely high boiling point of hexapentacontane (>600°C), conventional
distillation is impractical. Simulated distillation by gas chromatography (GC) is the standard
method for such high-boiling petroleum fractions, as outlined in ASTM D2887 and D7500.[3][7]

» Principle: This method correlates the retention time of a substance in a GC column with its
boiling point. The sample is eluted through a non-polar column, and components separate in
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order of increasing boiling point.

e Apparatus:

o Gas chromatograph equipped with a flame ionization detector (FID) and a temperature-
programmable column oven.

o A non-polar capillary column.
o Data acquisition system.
e Procedure:

o Calibration: A calibration mixture of n-alkanes with known boiling points, spanning a wide
range that includes the expected boiling point of hexapentacontane, is injected into the
GC. A calibration curve of retention time versus boiling point is generated.

o Sample Preparation: A dilute solution of hexapentacontane is prepared in a suitable
volatile solvent (e.g., carbon disulfide or another appropriate solvent that does not interfere
with the analysis).

o Analysis:
» A small volume of the prepared sample is injected into the GC.
» The column oven temperature is increased at a controlled linear rate.[3]
» The FID records the elution of the sample as a peak.

o Boiling Point Determination: The retention time of the hexapentacontane peak is
recorded. Using the calibration curve, this retention time is converted to the corresponding
boiling point temperature.

Density Determination (Digital Density Meter)

Given that hexapentacontane is a waxy solid at room temperature, its density is most
conveniently measured in the liquid state at an elevated temperature, following the principles of
ASTM D4052.[11][13]
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e Apparatus:
o Digital density meter with a heated oscillating U-tube.
o Atemperature-controlled sample holder or a heated syringe for sample injection.
o Calibrated thermometer.

e Procedure:

o Instrument Calibration: The density meter is calibrated at the measurement temperature
using two reference standards of known density (e.g., dry air and pure water).

o Sample Preparation: The hexapentacontane sample is heated to a temperature well
above its melting point (e.g., 110°C) to ensure it is a homogenous, bubble-free liquid.

o Measurement:

» The heated, liquid sample is carefully injected into the measuring cell of the density
meter, ensuring no air bubbles are introduced.

» The instrument measures the oscillation period of the U-tube containing the sample,
which is directly related to the sample's density.

» The density value at the specified temperature is recorded.

o Reporting: The density is reported in g/cm?3 at the measurement temperature.

Solubility Determination (Qualitative and Semi-
Quantitative)

This protocol determines the solubility of hexapentacontane in various solvents. Alkanes are
non-polar and are expected to be soluble in non-polar organic solvents and insoluble in polar
solvents like water.[2][10]

e Apparatus:

o Test tubes with stoppers.
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o \Vortex mixer.

o Analytical balance.

o Graduated pipettes.

e Procedure:

o Qualitative Assessment:

Place approximately 25 mg of hexapentacontane into a test tube.

Add 1 mL of the chosen solvent (e.g., water, ethanol, hexane, toluene).

Stopper the test tube and shake vigorously or use a vortex mixer for 1-2 minutes.

Visually inspect the mixture for any undissolved solid. If the solid has completely
disappeared, the substance is considered soluble.

o Semi-Quantitative Assessment:

» Accurately weigh a specific mass of hexapentacontane (e.g., 100 mg) and place it in a
test tube.

» Using a pipette, add a small, known volume of the solvent (e.g., 0.5 mL).

» Agitate the mixture until the solid dissolves completely.

= Continue to add known volumes of the solvent incrementally, with agitation, until the
solid is fully dissolved.

» The solubility can be expressed as the mass of solute per volume of solvent required for
dissolution (e.g., mg/mL).

o Temperature Effects: For solvents in which solubility is limited at room temperature, the
procedure can be repeated at elevated temperatures to observe any changes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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